Cas no 78-08-0 (Triethoxyvinylsilane)

Triethoxyvinylsilane structure

Triethoxyvinylsilane structure

Product Name:Triethoxyvinylsilane

CAS No:78-08-0

Molecular Formula:C₈H₁₈O₃SI

Molecular Weight:190.31

MDL:MFCD00009063

CID:34104

PubChem ID:24850510

Triethoxyvinylsilane Properties

Names and Identifiers

- Triethoxyvinylsilane
- VTEO
- Vinyltriethoxysilane
- Trietoxyvinylsilane
- DYNASYLAN VTEO
- Ethenyltriethyloxy-silane
- Silane Coupling Agent A-151
- A 151
- A-151
- CV-4910
- kbe1003
- NV 1107
- Silane A 151
- vinyl-triethoxy-silane
- VTES
- vts-e
- ethenyltriethoxy-silan
- ethenyltriethoxy-Silane
- triethoxyvinyl-silan
- Union carbide A-151
- unioncarbidea-151
- +Expand
- MDL： MFCD00009063
- InChIKey： FWDBOZPQNFPOLF-UHFFFAOYSA-N
- Inchi： 1S/C8H18O3Si/c1-5-9-12(8-4,10-6-2)11-7-3/h8H,4-7H2,1-3H3
- SMILES： CCO[Si](C=C)(OCC)OCC
- BRN： 1767229

Computed Properties

Exact Mass: 190.10300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 7
Monoisotopic Mass: 190.103
Heavy Atom Count: 12
Complexity: 111
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Topological Polar Surface Area: 27.7

Experimental Properties

LogP: 1.76000
PSA: 27.69000
Refractive Index: n20/D 1.398(lit.)
Water Partition Coefficient: decompose
Boiling Point: 161°C(lit.)
Melting Point: <0°C
Flash Point: Fahrenheit: 93.2 ° f
Celsius: 34 ° c
Solubility: Miscible with organic solvents.
Color/Form: Colorless Transparent Liquid
Solubility: Insoluble in water, miscible in alcohol \ ether \ benzene
Sensitiveness: Moisture Sensitive
Density: 0.903 g/mL at 25 °C(lit.)

Triethoxyvinylsilane Security Information

Symbol: GHS02 GHS07
RTECS：VV6700000
WGK Germany：2
Safety Term：3
Safety Instruction： S26-S36
Packing Group：III
Packing Group：III
Risk Phrases：R10; R36/37
Hazard Level：3
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 1993 3/PG 3
Hazard Statement： H226,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Complete packaging, light loading and light unloading, ventilated warehouse, away from open fire, high temperature, and stored separately from oxidant
PackingGroup：III
Risk Phrases： 10-36/37
Signal Word：Warning
TSCA：Yes
Explosive Limit：0.53-15%(V)
HazardClass：3
FLUKA BRAND F CODES：21

Triethoxyvinylsilane Customs Data

HS CODE：29310095
Customs Data：

China Customs Code:
29310095

Triethoxyvinylsilane Synthesis

Synthetic Circuit 1

998-30-1

998-30-1

74-86-2

74-86-2

78-08-0

78-08-0

87061-56-1

87061-56-1

16068-37-4

16068-37-4

78-07-9

78-07-9

Reaction Conditions

1.1 2 - 24 h, 20 - 120 °C

Reference

Triethoxysilane

Corriu, Robert J. P.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-10

Triethoxyvinylsilane Raw materials

Triethoxysilane

Triethoxyvinylsilane Preparation Products

Triethoxyvinylsilane Related Literature

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Hui Yang,Shaofei Zhang,Kaiqiang Liu,Yu Fang RSC Adv. 2016 6 109969
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Chun-rong Zhu,Jia-ping Xie,Hong-rong Mou,Zhen-jie Huang,Qian Tang,Cheng-bin Gong,Xiang-kai Fu New J. Chem. 2019 43 13654
3. Molecularly imprinted star polymer-modified superparamagnetic iron oxide nanoparticle for trace level sensing and separation of mancozeb

Sunil Kumar,Paramita Karfa,Santanu Patra,Rashmi Madhuri,Prashant K. Sharma RSC Adv. 2016 6 36751
4. Probing the assembly of highly vinyl-functionalized periodic mesoporous organosilica materials with crystal-like frameworks

Liao Yuan Xia,Ming Qiu Zhang,Min Zhi Rong,Wei Min Xu Phys. Chem. Chem. Phys. 2010 12 10569
5. An easy access to styrenes: trans aryl 1,3-, 1,4- and 1,5-dienes, and 1,3,5-trienes by Hiyama cross-coupling catalyzed by palladium nanoparticles

Tanmay Chatterjee,Raju Dey,Brindaban C. Ranu New J. Chem. 2011 35 1103
6. Ruthenium-catalyzed dealkenative N-silylation of amines by substituted vinylsilanes

Bogdan Marciniec,Sylwia Kostera,Bo?ena Wyrzykiewicz,Piotr Pawlu? Dalton Trans. 2015 44 782
7. Consecutive palladium-catalyzed Hiyama–Heck reactions in aqueous media under ligand-free conditions

álvaro Gordillo,Ernesto de Jesús,Carmen López-Mardomingo Chem. Commun. 2007 4056
8. Computational and experimental approach to evaluate the effect of initiator concentration, solvents, and enes on the TEMPO driven thiol–ene reaction

Sumbul Hafeez,Vikas Khatri,Hemant K. Kashyap,Leena Nebhani New J. Chem. 2020 44 18625
9. A siloxane-incorporated copolymer as an in situ cross-linkable binder for high performance silicon anodes in Li-ion batteries

M. T. Jeena,Taesoo Bok,Si Hoon Kim,Sooham Park,Ju-Young Kim,Soojin Park,Ja-Hyoung Ryu Nanoscale 2016 8 9245
10. Immobilization of a water insoluble iridium complex with organosilica nanoparticles for electrochemiluminescence sensing

Yanli Liu,Qijun Song Anal. Methods 2014 6 5258

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